![molecular formula C10H9BrN2 B1272758 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole CAS No. 368869-85-6](/img/structure/B1272758.png)
1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole
Overview
Description
1-(4-(Bromomethyl)Phenyl)-1H-Pyrazole, also known as 4-bromomethyl benzo[d]isoxazole, is a heterocyclic aromatic compound that has a wide range of applications in the fields of organic chemistry and pharmaceuticals. It is an important intermediate in the synthesis of various organic compounds, as well as a potential therapeutic agent.
Scientific Research Applications
Catalytic Activity in Cross-Coupling Reactions
1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole derivatives have been utilized as ligands in the synthesis of bulky bis(pyrazolyl)palladium complexes. These complexes demonstrate significant catalytic activity in Suzuki–Miyaura cross-coupling reactions, which are fundamental in the synthesis of various organic compounds. A specific study showed that phenyl bearing pre-catalyst significantly converted bromobenzene and phenylboronic acid to biphenyl, indicating its efficiency in these reactions (Ocansey et al., 2018).
Synthesis of Pyrazole Derivatives
The compound has been used as a synthon in the preparation of various 1-phenyl-1H-pyrazole derivatives, which are valuable in pharmaceutical and medicinal chemistry. By modifying the pyrazole nucleus and the phenyl ring, a range of derivatives with potential biological activities can be synthesized (Arbačiauskienė et al., 2009).
Antimicrobial Properties
Several this compound derivatives have shown promising antimicrobial properties. For instance, compounds synthesized from 4-(2-bromoacetyl)-5-methyl-1-phenyl-3-phenylcarbamoyl-1H-pyrazole exhibited inhibitory effects against pathogenic yeast and moulds, indicating their potential as therapeutic agents in treating fungal infections (Farag et al., 2008).
Application in Cancer Research
This compound derivatives have been explored for their anticancer potential. For example, certain derivatives have shown the ability to suppress lung cancer cell growth by inducing cell cycle arrest and autophagy. This highlights the compound's significance in developing new therapeutic strategies for cancer treatment (Zheng et al., 2010).
Use in Green Chemistry
These derivatives are also significant in green chemistry applications. An efficient synthesis of 1,4-dihydropyrano[2,3-c]pyrazole derivatives using 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one showcases the integration of environmentally friendly practices in chemical synthesis (Vafajoo et al., 2015).
Molecular Structure and Theoretical Studies
Extensive research has been conducted on the molecular structure and theoretical aspects of this compound derivatives. Studies focusing on crystal structure and density functional theory (DFT) provide valuable insights into the electronic and molecular properties of these compounds (Viveka et al., 2016).
Antiproliferative Potential
The compound has been investigated for its role in synthesizing derivatives with antiproliferative properties. For example, certain 1-aryl-3, 5-bis(het)aryl pyrazole derivatives showed potent cytotoxic effects against breast cancer and leukemic cells, indicating their potential in cancer therapeutics (Ananda et al., 2017).
Safety and Hazards
1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation . It is recommended to not breathe dust/fume/gas/mist/vapors/spray and to wash face, hands, and any exposed skin thoroughly after handling . Protective gloves, protective clothing, eye protection, and face protection should be worn . It should be used only outdoors or in a well-ventilated area .
properties
IUPAC Name |
1-[4-(bromomethyl)phenyl]pyrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrN2/c11-8-9-2-4-10(5-3-9)13-7-1-6-12-13/h1-7H,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHNRBSHOFSWNII-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=CC=C(C=C2)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80380115 | |
Record name | 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80380115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
237.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
368869-85-6 | |
Record name | 1-[4-(Bromomethyl)Phenyl]-1H-Pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80380115 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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